Cas no 154746-20-0 (Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-)
154746-20-0 structure
Product Name:Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-
Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-
- 1-buta-1,3-diynyl-3-ethynylbenzene
- Benzene, 1-(1,3-butadiynyl)-3-ethynyl- (9CI)
- 154746-20-0
- 1-(Buta-1,3-diyn-1-yl)-3-ethynylbenzene
- DTXSID50566186
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- Inchi: 1S/C12H6/c1-3-5-7-12-9-6-8-11(4-2)10-12/h1-2,6,8-10H
- InChI Key: OZQLQZISTMXHDY-UHFFFAOYSA-N
- SMILES: C1(C#CC#C)C=CC=C(C#C)C=1
Computed Properties
- Exact Mass: 150.04698
- Monoisotopic Mass: 150.0469501914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
154746-20-0 (Benzene,1-(1,3-butadiyn-1-yl)-3-ethynyl-) Related Products
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